Cas no 604000-36-4 (6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester)
604000-36-4 structure
Product Name:6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
CAS No:604000-36-4
MF:C8H10N2O3
MW:182.176601886749
CID:1114793
PubChem ID:18442007
Update Time:2025-04-20
6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester
- ethyl 6-(hydroxymethyl)pyridazine-3-carboxylate
- ethyl 6-(hydroxymethyl)-3-pyridazinecarboxylate
- RAAFTJJISHUISS-UHFFFAOYSA-N
- SCHEMBL1646668
- DTXSID501243884
- DA-33725
- 604000-36-4
-
- Inchi: 1S/C8H10N2O3/c1-2-13-8(12)7-4-3-6(5-11)9-10-7/h3-4,11H,2,5H2,1H3
- InChI Key: RAAFTJJISHUISS-UHFFFAOYSA-N
- SMILES: O(C(C1=CC=C(CO)N=N1)=O)CC
Computed Properties
- Exact Mass: 182.06914219g/mol
- Monoisotopic Mass: 182.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 72.3Ų
6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
604000-36-4 (6-(hydroxymethyl)-3-Pyridazinecarboxylic acid ethyl ester) Related Products
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- 604000-34-2(3,6-Pyridazinedicarboxylic acid 3-ethyl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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